![molecular formula C8H13Br B6229845 5-(bromomethyl)-5-methylspiro[2.3]hexane CAS No. 2751612-01-6](/img/no-structure.png)
5-(bromomethyl)-5-methylspiro[2.3]hexane
Overview
Description
5-(Bromomethyl)-5-methylspiro[2.3]hexane, also known as 5-BMS, is a cyclic organic compound belonging to the class of spiro compounds. It is a colourless and odourless solid with a molecular formula of C7H12Br and a molecular weight of 199.07 g/mol. 5-BMS is an important reagent used in organic synthesis and has a wide range of applications in drug discovery and development, as well as in various laboratory experiments.
Scientific Research Applications
5-(bromomethyl)-5-methylspiro[2.3]hexane is used in a variety of scientific research applications, including drug discovery and development, organic synthesis, and chemical biology. In drug discovery and development, 5-(bromomethyl)-5-methylspiro[2.3]hexane is used as a building block for the synthesis of various bioactive compounds and as a reagent for the synthesis of compounds with biological activity. In organic synthesis, 5-(bromomethyl)-5-methylspiro[2.3]hexane is used as a starting material for the synthesis of various organic compounds, such as spirocyclic compounds, heterocyclic compounds, and polycyclic compounds. In chemical biology, 5-(bromomethyl)-5-methylspiro[2.3]hexane is used to study the mechanism of action of various bioactive compounds and to investigate the biochemical and physiological effects of these compounds.
Mechanism of Action
The mechanism of action of 5-(bromomethyl)-5-methylspiro[2.3]hexane is not fully understood. However, it is believed that 5-(bromomethyl)-5-methylspiro[2.3]hexane acts as a proton donor, providing a proton to the substrate molecule in order to facilitate the reaction. It is also believed that 5-(bromomethyl)-5-methylspiro[2.3]hexane can act as a catalyst in certain reactions, increasing the rate of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(bromomethyl)-5-methylspiro[2.3]hexane are not fully understood. However, it has been suggested that 5-(bromomethyl)-5-methylspiro[2.3]hexane may have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, 5-(bromomethyl)-5-methylspiro[2.3]hexane may also have an effect on the activity of certain proteins, such as the G protein-coupled receptors, which are involved in the regulation of various cellular processes.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(bromomethyl)-5-methylspiro[2.3]hexane in laboratory experiments is its low cost and availability. 5-(bromomethyl)-5-methylspiro[2.3]hexane is also relatively easy to synthesize and can be stored for long periods of time without degradation. However, 5-(bromomethyl)-5-methylspiro[2.3]hexane is a relatively reactive compound and can be hazardous if not handled properly. In addition, 5-(bromomethyl)-5-methylspiro[2.3]hexane is a relatively complex compound and can be difficult to work with in some experiments.
Future Directions
There are numerous potential future directions for 5-(bromomethyl)-5-methylspiro[2.3]hexane research. These include further investigations into the mechanism of action of 5-(bromomethyl)-5-methylspiro[2.3]hexane, the development of new synthetic methods for the synthesis of 5-(bromomethyl)-5-methylspiro[2.3]hexane and its derivatives, the development of new applications for 5-(bromomethyl)-5-methylspiro[2.3]hexane in drug discovery and development, and the exploration of new biochemical and physiological effects of 5-(bromomethyl)-5-methylspiro[2.3]hexane. In addition, further research into the safety and toxicity of 5-(bromomethyl)-5-methylspiro[2.3]hexane is also needed.
Synthesis Methods
5-(bromomethyl)-5-methylspiro[2.3]hexane can be synthesized in a two-step process. The first step involves the reaction of 5-methyl-2-hexanone with bromine in the presence of a base, such as sodium hydroxide, to form 5-methyl-2-bromohexanone. The second step involves the reduction of the bromohexanone to 5-(bromomethyl)-5-methylspiro[2.3]hexane using a reducing agent, such as sodium borohydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(bromomethyl)-5-methylspiro[2.3]hexane can be achieved through a multistep reaction pathway involving the conversion of a starting material to the final product via several intermediate compounds.", "Starting Materials": [ "Cyclohexane", "Bromine", "Methylmagnesium bromide", "Sodium hydride", "Methyl iodide", "Sodium borohydride", "Acetic acid", "Sulfuric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Bromination of cyclohexane with bromine in the presence of sulfuric acid to yield 1-bromocyclohexane.", "Step 2: Reaction of 1-bromocyclohexane with methylmagnesium bromide to form 1-methylcyclohexanol.", "Step 3: Dehydration of 1-methylcyclohexanol with sulfuric acid to produce 1-methylcyclohexene.", "Step 4: Addition of methyl iodide to 1-methylcyclohexene in the presence of sodium hydride to form 5-methyl-1-(iodomethyl)cyclohexene.", "Step 5: Reduction of 5-methyl-1-(iodomethyl)cyclohexene with sodium borohydride to yield 5-methyl-1-(hydroxymethyl)cyclohexene.", "Step 6: Cyclization of 5-methyl-1-(hydroxymethyl)cyclohexene with acetic acid to form 5-methylspiro[2.3]hexane.", "Step 7: Bromination of 5-methylspiro[2.3]hexane with bromine in the presence of sodium bicarbonate to yield 5-(bromomethyl)-5-methylspiro[2.3]hexane.", "Step 8: Purification of the final product by washing with water and drying with sodium chloride." ] } | |
CAS RN |
2751612-01-6 |
Product Name |
5-(bromomethyl)-5-methylspiro[2.3]hexane |
Molecular Formula |
C8H13Br |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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